Cas no 2375259-83-7 (2,2-Difluorospiro[2.2]pentan-5-amine;hydrochloride)

• Product Name: 2,2-Difluorospiro[2.2]pentan-5-amine;hydrochloride
• CAS No: 2375259-83-7
• MF: C₅H₈ClF₂N
• MW: 155.573527336121
• CID: 6447359
• PubChem ID: 145867359
• Update Time: 2025-07-28

2,2-Difluorospiro[2.2]pentan-5-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7437578
• 4,4-difluorospiro[2.2]pentan-1-amine hydrochloride
• 2375259-83-7
• 2,2-Difluorospiro[2.2]pentan-5-amine;hydrochloride

• Inchi： 1S/C5H7F2N.ClH/c6-5(7)2-4(5)1-3(4)8;/h3H,1-2,8H2;1H
• InChI Key： UDVGDPFBYGYNQA-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC21CC2N)F

Computed Properties

• Exact Mass: 155.0313333g/mol
• Monoisotopic Mass: 155.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Difluorospiro[2.2]pentan-5-amine;hydrochloride

Comprehensive Guide to 2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride (CAS No. 2375259-83-7)

2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride (CAS No. 2375259-83-7) is a specialized organic compound with a unique spirocyclic structure and fluorine substitution, making it valuable in pharmaceutical and agrochemical research. This compound is gaining attention due to its potential applications in drug discovery and material science. In this article, we will explore its properties, synthesis, applications, and market trends.

The spirocyclic amine core of 2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride provides structural rigidity, which is highly desirable in medicinal chemistry. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a candidate for bioactive molecule design. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in targeting neurological and inflammatory diseases.

One of the most searched questions about this compound is: "What are the synthetic routes for 2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride?" The synthesis typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques like flow chemistry and catalyzed asymmetric synthesis are being explored to improve yield and purity. These methods align with the growing demand for green chemistry and sustainable production in the pharmaceutical industry.

Another trending topic is the application of fluorinated spiro compounds in drug development. 2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride has shown promise in modulating protein-protein interactions, a hot area in precision medicine. Its ability to act as a conformational constraint in peptides and small molecules makes it useful for designing inhibitors and agonists with high selectivity.

Market trends indicate a rising demand for fluorine-containing compounds due to their enhanced pharmacokinetic properties. The global market for spirocyclic and fluorinated intermediates is projected to grow significantly, driven by innovations in central nervous system (CNS) drugs and antiviral therapies. Companies specializing in custom synthesis and contract research are actively offering this compound to support early-stage drug discovery.

For researchers looking to purchase 2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride, it is essential to verify the supplier's quality control measures. Key parameters include HPLC purity, NMR confirmation, and residual solvent analysis. Reputable suppliers often provide detailed technical data sheets and safety documentation to ensure compliance with regulatory standards.

In summary, 2,2-Difluorospiro[2.2]pentan-5-amine hydrochloride (CAS No. 2375259-83-7) is a versatile compound with significant potential in modern chemistry and life sciences. Its unique structural features and functional groups make it a valuable tool for researchers exploring new chemical entities and therapeutic innovations. As the demand for high-performance intermediates grows, this compound is poised to play a critical role in advancing scientific discoveries.